Alpinoid D
Overview
Description
Alpinoid D is a novel compound that has recently been identified as a potential therapeutic agent for a variety of medical conditions. It is a small molecule that is derived from the alkaloid family of compounds, and has been found to have a variety of biochemical and physiological effects.
Scientific Research Applications
Cytotoxic Properties
Alpinoid D, isolated from the rhizomes of Alpinia officinarum, has been evaluated for its cytotoxic activity against the IMR-32 human neuroblastoma cell line. This research highlights the potential use of this compound in cancer research and therapy (Sun et al., 2008).
Anti-Angiogenic and Apoptotic Effects
A derivative of Alpinoid C, closely related to this compound, has shown significant cytotoxicity against various cancer cell lines. The study investigated the molecular mechanisms of this compound in colon cancer cells, revealing its potential in preventing proliferation and inducing apoptosis (Velatooru et al., 2019).
Traditional Medicine Applications
Alpinia species, including those containing this compound, have been used in traditional Chinese medicine. A network pharmacology analysis of Alpinia katsumadai Hayata identified several active compounds and therapeutic targets, highlighting the plant's potential in treating various conditions, including inflammation and oxidative stress (Li et al., 2021).
Hepatoprotective Effects
An extract from Alpinia pricei Hayata, related to this compound-containing plants, demonstrated hepatoprotective effects against liver damage in mice. This suggests a potential application of this compound in protecting against hepatic injuries (Chou et al., 2013).
Neuroprotective Effects
Research on Alpinia oxyphylla, a plant closely related to this compound sources, indicated its ability to protect neurons from ischemic damage and neuronal cell toxicity. This highlights the potential neuroprotective applications of this compound (Koo et al., 2004).
Mechanism of Action
Safety and Hazards
Properties
IUPAC Name |
2-methoxy-4-[[5-(2-phenylethyl)furan-2-yl]methyl]phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20O3/c1-22-20-14-16(8-12-19(20)21)13-18-11-10-17(23-18)9-7-15-5-3-2-4-6-15/h2-6,8,10-12,14,21H,7,9,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FQYPVFASDPWNIJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CC2=CC=C(O2)CCC3=CC=CC=C3)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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